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Compound of Interest

Compound Name: 6-iodohex-1-ene

Cat. No.: B3048985

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and
disposal of 6-iodohex-1-ene (CAS No. 18922-04-8). Adherence to these procedures is
essential for ensuring laboratory safety and operational integrity.

Hazard Identification and Classification

6-lodohex-1-ene is a combustible liquid that can cause serious health effects. The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals categorizes it with the
following hazards:

» Skin Irritation (Category 2): Causes skin irritation.[1][2]
e Serious Eye Damage (Category 1): Causes serious eye damage.[1][2]

o Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory
irritation.[1][2]

Signal Word: Danger[2][3]
Hazard Pictograms:

e Corrosion
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Irritant

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure risk. The following

equipment must be worn at all times when handling 6-iodohex-1-ene:

Protection Type Specific Equipment Rationale

_ Protects against splashes that
] Chemical safety goggles and a )
Eye and Face Protection ) can cause serious eye
face shield
damage.

Chemical-resistant gloves ) )
) ] o Prevents skin contact, which
Skin Protection (e.g., nitrile rubber), a lab coat, S
can cause irritation.
and closed-toe shoes

Use in a well-ventilated area, Avoids inhalation of vapors
Respiratory Protection preferably a chemical fume that may cause respiratory
hood tract irritation.

Operational Plan: Step-by-Step Handling
Procedures

1.

Preparation and Engineering Controls:

Ensure a calibrated eye-wash station and safety shower are readily accessible.
Work exclusively within a certified chemical fume hood to control vapor inhalation.
Clear the workspace of any incompatible materials.

. Handling the Chemical:

Don the appropriate PPE as outlined in the table above.

Carefully uncap the container to avoid splashing.

Use only clean, dry glassware and equipment.

Dispense the required amount of 6-iodohex-1-ene slowly and carefully.

. Post-Handling:
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e Securely cap the container immediately after use.

o Decontaminate all work surfaces with an appropriate solvent and then wash with soap and
water.

e Remove and properly dispose of contaminated gloves.

e Wash hands thoroughly with soap and water.

Disposal Plan
All waste containing 6-iodohex-1-ene must be treated as hazardous waste.
1. Waste Segregation:

o Collect all liquid waste containing 6-iodohex-1-ene in a dedicated, labeled, and sealed
hazardous waste container.
e Do not mix with other waste streams unless compatibility has been verified.

2. Contaminated Materials:

o Any materials that have come into contact with 6-iodohex-1-ene (e.g., pipette tips, gloves,
paper towels) must be disposed of in a designated solid hazardous waste container.

3. Final Disposal:

» Arrange for the disposal of all hazardous waste through your institution's Environmental
Health and Safety (EHS) department, following all local, state, and federal regulations.

: _ E

Property Value

CAS Number 18922-04-8

Molecular Formula CeHual

Molecular Weight 210.06 g/mol [1][2]

Physical Form Liquid[2]

GHS Hazard Codes H315, H318, H335[2][3]
Storage Class Combustible liquids (10)[2][3]
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Experimental Workflow and Safety Protocol

The following diagram outlines the logical flow for safely handling 6-iodohex-1-ene from initial
preparation to final disposal.

Preparation
- Verify fume hood function
- Assemble PPE
- Prepare workspace

Proceed with caution

Handling
- Don PPE
- Dispense chemical in fume hood
- Cap container immediately

After experiment completion

Post-Handling
- Decontaminate surfaces

- Remove and dispose of gloves
- Wash hands

Properly manage waste

Waste Collection
- Segregate liquid and solid waste
- Use labeled, sealed containers

For final removal

Final Disposal
- Contact EHS for pickup
- Follow institutional protocols

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 6-lodohex-1-ene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 6-lodo-1-hexene | C6H11I | CID 10878409 - PubChem [pubchem.ncbi.nim.nih.gov]

2. 6-lodo-1-hexene 298.0% (GC) | 18922-04-8 [sigmaaldrich.com]

3. 6-lodo-1-hexene >98.0% (GC) | 18922-04-8 [sigmaaldrich.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 6-
lodohex-1-ene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3048985#personal-protective-equipment-for-
handling-6-iodohex-1-ene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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